Cas no 2228846-02-2 (5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile)

• Product Name: 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile
• CAS No: 2228846-02-2
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 5793955
• PubChem ID: 165878939
• Update Time: 2025-10-21

5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2228846-02-2
• 5-[1-(1-aminoethyl)cyclopropyl]-2-fluorobenzonitrile
• EN300-1730295
• 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile

• Inchi： 1S/C12H13FN2/c1-8(15)12(4-5-12)10-2-3-11(13)9(6-10)7-14/h2-3,6,8H,4-5,15H2,1H3
• InChI Key： CUWFWNINAQIQFN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 204.10627659g/mol
• Monoisotopic Mass: 204.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile

Introduction to 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile (CAS No. 2228846-02-2)

5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2228846-02-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study for potential applications in drug discovery and development.

The molecular structure of 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile incorporates several key functional groups that contribute to its unique chemical behavior. The presence of a cyclopropyl ring, a fluorobenzonitrile moiety, and an aminoethyl side chain creates a complex interplay of electronic and steric effects that influence its reactivity, solubility, and biological activity. These structural features are particularly relevant in the design of molecules targeting specific biological pathways, which is a cornerstone of modern drug development.

In recent years, there has been a growing interest in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in the 2-fluorobenzonitrile group of this compound plays a crucial role in modulating its interactions with biological targets. Fluorine substitution can lead to increased binding affinity and selectivity, which are critical factors in the development of high-efficacy therapeutic agents. This has prompted researchers to investigate 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile as a potential lead compound for novel drug candidates.

Moreover, the aminoethyl side chain provides opportunities for further chemical modification, allowing for the synthesis of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. The cyclopropyl ring, while relatively rare in pharmaceuticals, contributes to the overall steric profile of the molecule, influencing its binding mode and interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile towards various biological targets with high accuracy. These computational studies have revealed promising interactions with enzymes and receptors involved in critical disease pathways, such as cancer and inflammation. Such insights have guided experimental efforts towards optimizing the compound's pharmacological properties.

The synthesis of 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular frameworks with high precision. The synthetic route involves multiple steps, including cyclization, fluorination, and functional group transformations, each requiring careful optimization to ensure high yield and purity. The development of efficient synthetic methodologies is essential for scaling up production and conducting extensive biological evaluations.

In the context of drug discovery, 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile serves as a valuable scaffold for generating libraries of compounds for high-throughput screening. This approach allows researchers to rapidly identify molecules with desired biological activities without extensive manual optimization. The compound's unique structural features make it an attractive candidate for further exploration in various therapeutic areas.

Current research efforts are focused on evaluating the pharmacological properties of 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile through both in vitro and in vivo studies. In vitro assays have demonstrated preliminary evidence of activity against selected targets, warranting further investigation into its potential as a therapeutic agent. In vivo studies are being conducted to assess its efficacy, safety profile, and pharmacokinetic behavior in animal models.

The integration of cutting-edge technologies such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography has provided deeper insights into the structure-function relationships of this compound. These analytical techniques have enabled researchers to elucidate its molecular structure at an atomic level and understand how it interacts with biological targets. Such detailed structural information is crucial for guiding future modifications aimed at improving its therapeutic potential.

The growing body of literature on 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile underscores its significance as a research tool and potential drug candidate. Researchers across academia and industry are leveraging this compound to explore new therapeutic strategies and develop innovative treatments for unmet medical needs. Its unique combination of structural features makes it a versatile molecule with broad applicability in pharmaceutical research.

As our understanding of biological systems continues to evolve, compounds like 5-1-(1-aminoethyl)cyclopropyl-2-fluorobenzonitrile will play an increasingly important role in shaping the future of medicine. The ongoing investigation into its properties and potential applications holds promise for advancing therapeutic interventions across multiple disease areas. With continued research and development efforts, this compound has the potential to contribute significantly to next-generation pharmaceutical solutions.